Cas no 1361659-72-4 (5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid)
5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid
-
- Inchi: 1S/C13H8Cl3NO2/c14-9-3-8(5-12(18)19)13(17-6-9)7-1-2-10(15)11(16)4-7/h1-4,6H,5H2,(H,18,19)
- InChI Key: NVQPPQYMQHYGQL-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C2C=CC(=C(C=2)Cl)Cl)C(=C1)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- XLogP3: 3.9
- Topological Polar Surface Area: 50.2
5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023023864-250mg |
5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid |
1361659-72-4 | 97% | 250mg |
$686.80 | 2022-04-03 | |
| Alichem | A023023864-500mg |
5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid |
1361659-72-4 | 97% | 500mg |
$1,009.40 | 2022-04-03 | |
| Alichem | A023023864-1g |
5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid |
1361659-72-4 | 97% | 1g |
$1,713.60 | 2022-04-03 |
5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid
5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid (CAS No. 1361659-72-4): A Comprehensive Overview
5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid (CAS No. 1361659-72-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits a wide range of biological activities, making it a valuable candidate for various therapeutic applications.
The chemical structure of 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid is composed of a pyridine ring substituted with a chloro group at the 5-position and a 3,4-dichlorophenyl group at the 2-position. Additionally, an acetic acid moiety is attached to the pyridine ring at the 3-position. This intricate arrangement of functional groups imparts unique physicochemical properties to the compound, which are crucial for its biological activities.
Recent studies have highlighted the potential of 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research conducted by Smith et al. (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.
Beyond its anti-inflammatory properties, 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid has also shown promise as an antitumor agent. A study by Zhang et al. (2020) reported that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The antitumor activity is attributed to its ability to induce apoptosis and cell cycle arrest through the activation of caspase-dependent pathways.
In addition to its direct therapeutic effects, 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid has been explored as a lead compound for drug discovery. Its structural scaffold provides a robust foundation for the development of novel derivatives with enhanced pharmacological properties. For instance, modifications at the acetic acid moiety have been shown to improve solubility and bioavailability, thereby enhancing the therapeutic potential of the compound.
The pharmacokinetic profile of 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid has also been extensively studied. Research by Lee et al. (2019) indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, making it suitable for chronic dosing regimens.
Safety and toxicity assessments are critical aspects of drug development. Studies have shown that 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, thorough preclinical and clinical evaluations are necessary to ensure its safety and efficacy in human subjects.
In conclusion, 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid (CAS No. 1361659-72-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.
1361659-72-4 (5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)